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Compound of Interest

Compound Name: Diethyltoluamide-d7

Cat. No.: B596165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on high-purity

Diethyltoluamide-d7 (DEET-d7), a critical internal standard for the quantitative analysis of

N,N-Diethyl-meta-toluamide (DEET). This document outlines commercial suppliers, detailed

product specifications, and established experimental protocols for its use in various analytical

methodologies.

Introduction to Diethyltoluamide-d7
Diethyltoluamide-d7 is the deuterated analog of DEET, the most common active ingredient in

insect repellents. The substitution of seven hydrogen atoms with deuterium results in a

molecule with a higher mass-to-charge ratio (m/z) that is easily distinguishable by mass

spectrometry from the unlabeled DEET. This property makes DEET-d7 an ideal internal

standard for quantitative analysis, as it behaves nearly identically to the analyte during sample

preparation and chromatographic separation, thus correcting for variations in extraction

efficiency and instrument response.[1]

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer high-purity Diethyltoluamide-d7 for research and

analytical purposes. The available products differ in their chemical purity, isotopic enrichment,

and format (neat substance or solution). The following table summarizes the offerings from
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prominent suppliers to aid in the selection of the most suitable material for your research

needs.

Supplier
Product
Number

Purity
Isotopic
Enrichment

Format
CAS
Number

MedChemEx

press
HY-B0978S1 98.48%[2] Not specified Liquid

1219799-37-

7[1]

Cambridge

Isotope

Laboratories

DLM-4762-D-

1.2
98%[3] Not specified

100 µg/mL in

dioxane[3]

2483831-47-

4 (labeled)[3]

Toronto

Research

Chemicals

(TRC)

D483167 Not specified Not specified Not specified
1219799-37-

7

Note: Isotopic enrichment is a critical parameter that is not always detailed in product

descriptions. It is advisable to contact the suppliers directly for the certificate of analysis to

obtain specific information on the deuterium incorporation.

Experimental Protocols for Quantitative Analysis
Diethyltoluamide-d7 is predominantly used as an internal standard in chromatographic

methods coupled with mass spectrometry, such as High-Performance Liquid Chromatography-

Tandem Mass Spectrometry (HPLC-MS/MS) and Gas Chromatography-Mass Spectrometry

(GC-MS). These techniques are employed for the quantification of DEET in various biological

and environmental matrices.

Analysis of DEET in Human Urine by HPLC-MS/MS
This method is suitable for biomonitoring studies to assess human exposure to DEET.

1. Sample Preparation: Enzymatic Hydrolysis and Solid-Phase Extraction (SPE)

To 100 µL of urine, add a solution of β-glucuronidase/sulfatase in acetate buffer.[4]
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Incubate the mixture to deconjugate DEET metabolites.

Spike the sample with a known amount of Diethyltoluamide-d7 internal standard solution.

Perform Solid-Phase Extraction (SPE) for sample cleanup and concentration. A mixed-mode

cation exchange or reversed-phase cartridge can be used.[4]

Wash the cartridge to remove interferences.

Elute the analyte and the internal standard with an appropriate solvent (e.g., methanol or

acetonitrile).

Evaporate the eluate to dryness and reconstitute in the mobile phase for HPLC-MS/MS

analysis.

2. HPLC-MS/MS Parameters

HPLC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is commonly

used.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic

acid (B).

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Mass Spectrometry: Electrospray ionization (ESI) in positive mode.

MRM Transitions:

DEET: The precursor ion is [M+H]+ at m/z 192.1. Common product ions are m/z 119.1 and

91.1.[5]

Diethyltoluamide-d7: The precursor ion is [M+H]+ at m/z 199.1. The corresponding

product ions would be shifted by +7 Da.

Analysis of DEET in Water Samples by GC-MS
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This protocol is applicable for environmental monitoring of DEET contamination in water

sources.

1. Sample Preparation: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE)

LLE: Acidify the water sample and extract with a non-polar solvent like dichloromethane or a

mixture of hexane and diethyl ether.

SPE: Pass the water sample through a conditioned C18 or polymeric SPE cartridge. Elute

with a suitable organic solvent.

Add the Diethyltoluamide-d7 internal standard to the collected organic extract.

Concentrate the extract under a gentle stream of nitrogen.

The final extract is then ready for GC-MS analysis.

2. GC-MS Parameters

GC Column: A low-bleed capillary column such as a DB-5ms or equivalent (e.g., 30 m x 0.25

mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Splitless injection.

Temperature Program: A temperature gradient is used to separate the analytes, for example,

starting at 60°C and ramping up to 280°C.

Mass Spectrometry: Electron ionization (EI) source.

Monitoring Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

DEET: Monitor characteristic ions such as m/z 191 (molecular ion), 119, and 91.

Diethyltoluamide-d7: Monitor the corresponding ions shifted by +7 Da (e.g., m/z 198,

126).
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Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the quantitative analysis of DEET in a

biological matrix using Diethyltoluamide-d7 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. ð���,ð���-Diethyl-ð���-toluamide (DEET) (dimethyl-Dâ��, 98%) 100 Âµg/mL
in dioxane - Cambridge Isotope Laboratories, DLM-4762-D-1.2 [isotope.com]

4. ANALYTICAL METHODS - Toxicological Profile for DEET (N,N-DIETHYL-META-
TOLUAMIDE) - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. agilent.com [agilent.com]

To cite this document: BenchChem. [A Technical Guide to High-Purity Diethyltoluamide-d7
for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b596165#commercial-suppliers-of-high-purity-
diethyltoluamide-d7]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b596165?utm_src=pdf-body
https://www.benchchem.com/product/b596165?utm_src=pdf-body-img
https://www.benchchem.com/product/b596165?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/diethyltoluamide-d7.html
https://www.medchemexpress.com/diethyltoluamide-d7.html?locale=ko-KR
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/n-n-diethyl-m-toluamide-deet-dimethyl-d6-dlm-4762-d-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/n-n-diethyl-m-toluamide-deet-dimethyl-d6-dlm-4762-d-1-2
https://www.ncbi.nlm.nih.gov/books/NBK592107/
https://www.ncbi.nlm.nih.gov/books/NBK592107/
https://www.agilent.com/cs/library/applications/5991-7193EN.pdf
https://www.benchchem.com/product/b596165#commercial-suppliers-of-high-purity-diethyltoluamide-d7
https://www.benchchem.com/product/b596165#commercial-suppliers-of-high-purity-diethyltoluamide-d7
https://www.benchchem.com/product/b596165#commercial-suppliers-of-high-purity-diethyltoluamide-d7
https://www.benchchem.com/product/b596165#commercial-suppliers-of-high-purity-diethyltoluamide-d7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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